Cas no 1267498-29-2 (3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline)

• Product Name: 3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline
• CAS No: 1267498-29-2
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 5558762
• PubChem ID: 82115289
• Update Time: 2025-06-28

3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(5,6,7,8-tetrahydro-8-methylimidazo[1,2-a]pyridin-2-yl)-
• 3-{8-methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridin-2-yl}aniline
• 3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline

• Inchi： 1S/C14H17N3/c1-10-4-3-7-17-9-13(16-14(10)17)11-5-2-6-12(15)8-11/h2,5-6,8-10H,3-4,7,15H2,1H3
• InChI Key： IMSZVRXKKPJISL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=CN3C(=N2)C(C)CCC3)=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 493.7±28.0 °C(Predicted)
• pka: 7.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline

Introduction to 3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline and Its Significance in Modern Chemical Biology

3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline, a compound with the CAS number 1267498-29-2, represents a fascinating molecule in the realm of chemical biology. This heterocyclic derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The compound's core structure consists of an imidazo[1,2-a]pyridine scaffold appended to an aniline moiety, creating a versatile platform for further chemical modifications and biological investigations.

The imidazo[1,2-a]pyridine moiety is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. This particular derivative, featuring an 8-methyl substituent at the imidazole ring, enhances its pharmacological properties by influencing its solubility and binding affinity. The aniline group attached to the pyridine ring further extends the compound's potential by allowing for additional functionalization and interaction with biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazo[1,2-a]pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The presence of the 8-methyl group in 3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline is particularly noteworthy, as it has been shown to modulate the compound's bioactivity by enhancing its metabolic stability and reducing off-target effects.

The aniline component of this molecule plays a crucial role in its overall pharmacological profile. Aniline derivatives are well-known for their ability to interact with enzymes and receptors involved in various cellular processes. In the context of 3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline, the aniline group provides a site for further chemical modification, enabling the synthesis of analogs with tailored biological activities. This flexibility makes the compound a valuable tool for researchers seeking to explore new drug candidates.

Recent studies have highlighted the potential of imidazo[1,2-a]pyridine-aniline hybrids as inhibitors of kinases and other enzymes implicated in disease pathways. For instance, derivatives of this class have been investigated for their ability to inhibit Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases. The 8-methyl substituent in 3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline appears to enhance its binding affinity to these targets by optimizing the orientation of key functional groups within the binding pocket.

The synthesis of 3-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}aniline involves multi-step organic transformations that highlight the compound's synthetic accessibility. The core imidazo[1,2-a]pyridine ring can be constructed through classical cyclization reactions involving appropriate precursors. Subsequent functionalization at the 8-position with a methyl group introduces the desired structural feature that influences bioactivity. The final step involves coupling the imidazo[1,2-a]pyridine derivative to aniline via nucleophilic aromatic substitution or other suitable coupling strategies.

The pharmacokinetic properties of 3-{8-methyl-5H,6H,7H,8H-imidazo[1a;2a]-pyridin}-2-yl-aniline are also of great interest. Studies have shown that the presence of the methyl group at the imidazole ring improves metabolic stability while maintaining good solubility in both aqueous and organic solvents. This balance is crucial for developing compounds that can be effectively administered orally or intravenously. Additionally，the aniline moiety contributes to favorable pharmacokinetic profiles by enhancing binding interactions with plasma proteins.

In conclusion，3-{8-methyl-5H,6H,7H,8H-imidazo[ 1,2-a]pyridin^-2-yl}aniline (CAS no.1267498- 29- ) is a promising compound with significant potential in chemical biology and drug development。 Its unique structural features，including a methyl-substituted imidazo[ 1,2-a]pyridine^{-scaffold and an anilino group，make it a versatile tool for further chemical modifications and biological investigations。 Recent studies have highlighted its potential as a therapeutic agent，particularly in areas such as oncology and inflammation。 With ongoing research focused on optimizing its pharmacological properties，this compound is poised to make significant contributions to future advancements in medicinal chemistry。}